Cas no 6278-55-3 (1-(1,3-benzodioxol-5-yl)-2-phenylethanamine;hydrochloride)
6278-55-3 structure
Product Name:1-(1,3-benzodioxol-5-yl)-2-phenylethanamine;hydrochloride
CAS No:6278-55-3
MF:C15H16ClNO2
MW:277.746043205261
CID:957854
PubChem ID:201579
Update Time:2025-04-19
1-(1,3-benzodioxol-5-yl)-2-phenylethanamine;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-(1,3-benzodioxol-5-yl)-2-phenylethanamine,hydrochloride
- 1-(1,3-benzodioxol-5-yl)-2-phenylethanamine
- AC1L46QD
- hydrochloride
- LS-34737
- NSC34728
- NSC-34728
- 6278-55-3
- 1,3-Benzodioxole-5-methanamine, alpha-(phenylmethyl)-, hydrochloride
- alpha-(Phenylmethyl)-1,3-benzodioxole-5-methanamine hydrochloride
- NSC 34728
- 1-(1,3-benzodioxol-5-yl)-2-phenylethanamine;hydrochloride
-
- Inchi: 1S/C15H15NO2.ClH/c16-13(8-11-4-2-1-3-5-11)12-6-7-14-15(9-12)18-10-17-14;/h1-7,9,13H,8,10,16H2;1H
- InChI Key: FNQIXVNAHAIISD-UHFFFAOYSA-N
- SMILES: Cl.O1COC2=CC=C(C=C12)C(CC1C=CC=CC=1)N
Computed Properties
- Exact Mass: 241.11035
- Monoisotopic Mass: 277.0869564g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 265
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.5Ų
Experimental Properties
- PSA: 44.48
- LogP: 4.16010
1-(1,3-benzodioxol-5-yl)-2-phenylethanamine;hydrochloride Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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